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Cat. No.: B12382182

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prmt4-IN-2 is a potent, cell-permeable pan-inhibitor of protein arginine methyltransferases

(PRMTs) with notable activity against PRMT4, also known as Coactivator-Associated Arginine

Methyltransferase 1 (CARM1).[1][2] PRMT4 is a crucial enzyme that catalyzes the transfer of

methyl groups to arginine residues on both histone and non-histone proteins, playing a

significant role in the regulation of gene transcription, cell differentiation, and development.[3][4]

Dysregulation of PRMT4 activity has been implicated in various diseases, including cancer,

making it an attractive target for therapeutic intervention.[5][6]

These application notes provide detailed protocols for utilizing Prmt4-IN-2 in a cellular context

to study its effects on cell viability, target engagement, and downstream gene expression.

Mechanism of Action
Prmt4-IN-2 inhibits the enzymatic activity of PRMT4, thereby preventing the methylation of its

substrates. PRMT4 primarily catalyzes the asymmetric dimethylation of arginine residues.[7] A

key substrate of PRMT4 is Histone H3, which it methylates at arginine 17 (H3R17).[8] This
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methylation event is generally associated with transcriptional activation.[9] By inhibiting

PRMT4, Prmt4-IN-2 can modulate the expression of genes regulated by PRMT4-mediated

histone methylation and coactivation of transcription factors.[9][10]

Quantitative Data Summary
The inhibitory activity of Prmt4-IN-2 against a panel of PRMT enzymes is summarized in the

table below. This data is crucial for designing experiments and interpreting results, as it

highlights the compound's potency and selectivity profile.

Target IC50 (nM)

PRMT4 92

PRMT6 436

PRMT1 460

PRMT8 823

PRMT3 1386

Data sourced from MedchemExpress and Clinisciences datasheets.[1][2]

Signaling Pathway
The following diagram illustrates the central role of PRMT4 (CARM1) in transcriptional

regulation, a key pathway inhibited by Prmt4-IN-2. PRMT4 is recruited to chromatin by

transcriptional activators like p160 coactivators and CBP/p300.[9] It then methylates histone H3

at arginine 17 (H3R17me2a), a mark for transcriptional activation.[8] PRMT4 can also

methylate non-histone proteins, including the coactivator CBP, which can modulate its

interactions with other transcription factors like CREB.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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